BENGHE Foundational & Exploratory

Check Availability & Pricing

solubility of HO-Peg36-OH in aqueous and
organic solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: HO-Peg36-OH

Cat. No.: B14811819

An In-depth Technical Guide to the Solubility of HO-PEG-36-OH
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility characteristics of HO-PEG-36-
OH, a polyethylene glycol with 36 repeating ethylene oxide units. With an average molecular
weight of approximately 1600 g/mol , its properties are closely comparable to PEG 1500. This
document detalils its solubility in agueous and organic solvents, factors influencing solubility,
and standardized experimental protocols for solubility determination.

Introduction to HO-PEG-36-OH

HO-PEG-36-OH is a bifunctional polyethylene glycol, a polymer that is non-toxic, non-
immunogenic, and widely used in the pharmaceutical and biotechnology industries. Its general
structure is HO-(CH2CH20)36-H. PEGs are known for their excellent biocompatibility and
solubility, making them ideal for applications such as drug delivery, protein stabilization, and
surface modification of medical devices.[1] The properties of PEGs, including solubility, are
highly dependent on their molecular weight.[1] For HO-PEG-36-OH (approx. MW 1600), it
exists as a white, waxy solid at room temperature.[2][3]

Solubility Profile

HO-PEG-36-OH exhibits a broad solubility range, a key attribute for its wide-ranging
applications. Its amphiphilic nature, with a hydrophilic polyether backbone and hydrophobic
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terminal hydroxyl groups, allows it to dissolve in a variety of solvents.

Aqueous Solubility

HO-PEG-36-OH is freely soluble in water and aqueous buffers such as Phosphate-Buffered
Saline (PBS).[2] The solubility in water is a hallmark of PEGs, attributed to the hydrogen
bonding between the ether oxygen atoms of the PEG backbone and water molecules.

Organic Solubility

This polymer is soluble in a wide array of polar organic solvents. However, as the molecular
weight of PEG increases, its solubility in both water and organic solvents tends to decrease.

Table 1: Qualitative Solubility of HO-PEG-36-OH (and comparable PEG 1500) in Various
Solvents

Solvent Class Specific Solvents Solubility Reference(s)
Aqueous Water, PBS Freely Soluble

Methanol, Ethanol,
Alcohols Soluble

Isopropanol

Acetone, Methyl Ethyl
Ketones Soluble
Ketone

Methylene Chloride,

Chlorinated
Chloroform, Carbon Soluble
Hydrocarbons )
Tetrachloride
Aromatic
Toluene, Benzene Soluble
Hydrocarbons
Ethers Diethyl Ether Insoluble
Alkanes, Paraffins,
Alkanes Insoluble

Waxes

Dimethylformamide
Other Polar Organics (DMF), Dimethyl Very Soluble
Sulfoxide (DMSO)
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Factors Influencing Solubility

The dissolution behavior of HO-PEG-36-OH is influenced by several factors:

Molecular Weight: This is a critical factor. As the molecular weight of PEG increases, the

polymer chains become larger and more entangled, leading to a decrease in solubility in
both agueous and organic solvents.

Temperature: For aqueous solutions of high molecular weight PEGs, there is an upper
temperature limit for solubility, typically between 90 and 100°C. Conversely, for some organic
solvents like toluene and isopropanol, increasing the temperature can enhance the solubility
of PEGs.

Solvent Polarity: The principle of "like dissolves like" is applicable. PEGs, being polar,
dissolve well in polar solvents. Their insolubility in nonpolar solvents like alkanes and ethers

is a reflection of this principle.

Presence of Salts: In aqueous solutions, the addition of certain salts can decrease the
solubility of PEG, a phenomenon known as "salting out." This is due to the competition for
water molecules between the salt ions and the PEG chains.
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Caption: Factors influencing the solubility of HO-PEG-36-OH.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for the effective application of HO-PEG-36-OH.
Both qualitative and quantitative methods can be employed.

Qualitative Solubility Assessment

This method provides a rapid screening of solubility in various solvents.

Protocol:

e Add a small, pre-weighed amount of HO-PEG-36-OH (e.g., 0.1 g) to a test tube.
e Add a measured volume of the test solvent (e.g., 10 mL).

o Stopper the test tube and shake vigorously for 1-2 minutes at a controlled temperature (e.g.,
25°C).

 Visually inspect the mixture. The polymer is considered soluble if a clear, homogenous
solution is formed with no visible particles.

« If the polymer is not fully dissolved, the mixture can be gently heated to observe the effect of
temperature on solubility. Note any changes upon cooling, as some polymers may precipitate
out.
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Weigh 0.1 g of HO-PEG-36-OH

'

Add 10 mL of solvent

'

Shake vigorously at constant T

Visually inspect for dissolution

Soluble (Clear Solution) Insoluble/Partially Soluble

Optional: Gently heat

Observe changes
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Add excess HO-PEG-36-OH to known volume of solvent

Y

Agitate at constant T for 24-48h to reach equilibrium

\

Separate undissolved solid (filter/centrifuge)

\

Take known volume of supernatant

Y

Quantify dissolved polymer

I [}
i Evaporate solvent & weigh residue ! i Analyze by HPLC/UV-Vis E Calculate Solubility (e.g., mg/mL)
[} |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. labinsights.nl [labinsights.nl]
¢ 2. POLYETHYLENE GLYCOL 1500 - Ataman Kimya [atamanchemicals.com]

¢ 3. PEG 1500 - Ataman Kimya [atamanchemicals.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b14811819?utm_src=pdf-body-img
https://www.benchchem.com/product/b14811819?utm_src=pdf-custom-synthesis
https://labinsights.nl/en/article/introduction-of-polyethylene-glycol-peg
https://www.atamanchemicals.com/polyethylene-glycol-1500_u32429/
https://www.atamanchemicals.com/peg-1500_u32740/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14811819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [solubility of HO-Peg36-OH in aqueous and organic
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14811819#solubility-of-ho-peg36-oh-in-aqueous-and-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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